Cas no 261952-06-1 (4-Methyl-3-(trifluoromethyl)benzonitrile)

4-Methyl-3-(trifluoromethyl)benzonitrile structure
261952-06-1 structure
Product Name:4-Methyl-3-(trifluoromethyl)benzonitrile
CAS No:261952-06-1
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD01631597
CID:92634
PubChem ID:2775598
Update Time:2025-04-18

4-Methyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-(trifluoromethyl)benzonitrile
    • 3-Trifluoromethyl-4-methylbenzonitrile
    • 3-Trifluoromethyl-p-tolunitrile
    • 5-Cyano-2-methylbenzotrifluoride
    • 3-Trifluoromethyl-4-methyl benzonitrile
    • Benzonitrile, 4-methyl-3-(trifluoromethyl)-
    • 4-methyl-3-(trifluoromethyl)benzenecarbonitrile
    • PubChem21353
    • 2-methyl-5-cyanobenzotrifluoride
    • YWAGJCPTOFPGIS-UHFFFAOYSA-N
    • SBB090259
    • CK1044
    • 4-
    • 261952-06-1
    • A20996
    • SCHEMBL409405
    • DTXSID80379605
    • CS-W016960
    • 4-Methyl-3-trifluoromethylbenzonitrile
    • J-515735
    • AKOS015842264
    • AC-26757
    • MFCD01631597
    • FT-0691944
    • PS-8503
    • SY035576
    • AM62310
    • 4-methyl-3-trifluoromethyl-benzonitrile
    • DB-011377
    • 3-Trifluoromethyl-4-methyl benzonitrile;3-Trifluoromethyl-p-tolunitrile
    • 640-320-3
    • DTXCID40330631
    • MDL: MFCD01631597
    • Inchi: 1S/C9H6F3N/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-4H,1H3
    • InChI Key: YWAGJCPTOFPGIS-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C=CC=1C)(F)F

Computed Properties

  • Exact Mass: 185.04500
  • Monoisotopic Mass: 185.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1 g/cm3
  • Melting Point: 60-62°C
  • Boiling Point: 220°Cat760mmHg
  • Flash Point: 86.8°C
  • Refractive Index: 1.464
  • PSA: 23.79000
  • LogP: 2.88548

4-Methyl-3-(trifluoromethyl)benzonitrile Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: T
  • Risk Phrases:R20/21/22; R36/37/38
  • HazardClass:6.1
  • PackingGroup:III

4-Methyl-3-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Methyl-3-(trifluoromethyl)benzonitrile Pricemore >>

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